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Compound of Interest

Compound Name: 2-Fluoro-4-methylpyridine

Cat. No.: B058000

Essential Safety and Handling Guide for 2-Fluoro-4-
methylpyridine

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2-Fluoro-4-methylpyridine (CAS No. 461-87-0). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices and minimize exposure risks.

Hazard Identification and Classification

2-Fluoro-4-methylpyridine is classified as a hazardous substance. It is crucial to understand
its primary hazards to ensure safe handling. The substance is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Fluoro-4-methylpyridine is

provided in the table below.

Property Value

CAS Number 461-87-0

Molecular Formula CeHsFN

Molecular Weight 111.12 g/mol

Boiling Point 160-161 °C (lit.)[2]
Density 1.078 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.472 (lit.)

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3][4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, butyl rubber).[3][5]
[6]

Prevents skin contact, which
can cause irritation. Gloves
must be inspected prior to use
and disposed of properly after
handling.[3][7]

Body Protection

Laboratory coat, long pants,
and closed-toe shoes.[8] For
extensive handling, consider
impervious clothing or a
"bunny suit".[7][9]

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1][5] For large spills or
inadequate ventilation, a
NIOSH-approved respirator
with an appropriate filter (e.qg.,

type ABEK) is necessary.[4]

Prevents inhalation of vapors,
which can cause respiratory

tract irritation.

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the procedural steps for the safe handling of 2-Fluoro-4-

methylpyridine from receipt to disposal.
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Preparation & Engineering Controls

Verify Fume Hood Operation

Ensure Access to Eyewash & Safety Shower

Designate Handling Area

Handling Protocol

Don Appropriate PPE

Conduct Weighing & Transfers in Fume Hood ::::::::::::l_____________________:
: !
! i
l i Emergency Procedures +
Store in Tightly Closed Container in a Cool, Dry, Well-Ventilated Area Spill Management First Aid for Exposure

Waste IDisposal
Y

Collect Waste in a Labeled, Sealed Container

'

Dispose via Licensed Chemical Waste Service

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Fluoro-4-methylpyridine.
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Experimental Protocols

Preparation and Engineering Controls:
e Ensure a chemical fume hood is operational and available.[5]

 Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[4]

» Designate a specific area for handling the compound to contain potential spills.[8]
Handling the Compound:
e Donning PPE: Before handling, put on all required PPE as specified in the table above.[1][5]

e Handling: Conduct all weighing and transfers of the compound within a chemical fume hood
to control vapors.[5] Avoid contact with skin and eyes and inhalation of vapor or mist.[1][7]
Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[3]

o Storage: Store in a cool, dry, and well-ventilated place.[1][3] Keep the container tightly closed
and store it locked up.[1][10]

Emergency and Disposal Plans
First Aid Measures

Immediate action is required in case of exposure.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.fishersci.com/store/msds?partNumber=AAA1417714&productDescription=2-AMINO-4-METHLPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridin_1_ium_butane_1_sulfonate.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/131490?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[1][3]

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact S )
water. If skin irritation occurs, get medical help.

[1](3]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact ) o o
do. Continue rinsing and consult a physician.[1]

[3]

Do NOT induce vomiting. Rinse mouth with
) water and seek immediate medical attention.
Ingestion . :
Never give anything by mouth to an

unconscious person.[3]

Spill Management

o Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection if necessary.[1]

Contain the spillage and collect it with an inert absorbent material (e.g., sand, vermiculite).
[11]

Place the collected material in a suitable, closed container for disposal.[1][11] Do not let the
product enter drains.[3][10]

Disposal Plan

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Bromo_4_fluoro_5_methylpyridine_A_Procedural_Guide.pdf
https://www.echemi.com/sds/2-fluoro-4-methylpyridine-pid_Seven32778.html
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Bromo_4_fluoro_5_methylpyridine_A_Procedural_Guide.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/131490?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Collection: All waste, including the pure compound, contaminated materials, and
empty containers, must be collected in a dedicated, compatible, and sealable waste
container.[11]

o Labeling: Clearly label the waste container as "Hazardous Waste" with the full chemical
name.[11]

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through a
licensed professional waste disposal service.[7][11] Dispose of contents/container to an
approved waste disposal plant in accordance with local regulations.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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